Cas no 1695108-04-3 (5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine)

• Product Name: 5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine
• CAS No: 1695108-04-3
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6062070
• PubChem ID: 107078864
• Update Time: 2025-10-28

5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine
• Pyridine, 5-(bromomethyl)-2-(1-pyrrolidinyl)-
• 1695108-04-3
• EN300-1911496

• Inchi： 1S/C10H13BrN2/c11-7-9-3-4-10(12-8-9)13-5-1-2-6-13/h3-4,8H,1-2,5-7H2
• InChI Key： LQTCIVACKZCOLX-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=C(CBr)C=C1

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 364.7±32.0 °C(Predicted)
• pka: 6.15±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine

5-(Bromomethyl)-2-(pyrrolidin-1-yl)pyridine: A Comprehensive Overview

The compound 5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine, identified by the CAS number 1695108-04-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically pyridines, which are widely studied due to their unique electronic properties and structural versatility. The presence of a pyrrolidine ring and a bromomethyl group introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in the development of bioactive molecules. Researchers have demonstrated that the bromomethyl group can serve as an excellent leaving group, enabling various substitution reactions. This property has been exploited in the synthesis of novel pyridine derivatives with enhanced pharmacological activities. For instance, studies have shown that derivatives of 5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The structural features of this compound also make it an attractive target for material science applications. The pyridine ring's aromaticity and the electron-donating pyrrolidine group create a unique electronic environment that can be harnessed in the design of organic semiconductors. Recent research has explored the use of such compounds in organic light-emitting diodes (OLEDs), where their electronic properties contribute to improved device performance.

In terms of synthesis, 5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine can be prepared via a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to achieve high yields and selectivity, ensuring scalability for industrial applications. The availability of efficient synthetic routes has further enhanced the compound's appeal in both academic and commercial settings.

Moreover, computational studies have provided deeper insights into the molecular properties of this compound. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, which are crucial for predicting its behavior in different chemical environments. Such computational tools are increasingly being used to guide experimental work, leading to more efficient drug discovery processes.

In conclusion, 5-(bromomethyl)-2-(pyrrolidin-1-yl)pyridine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both scientific and industrial advancements.